Cas no 2228568-30-5 (3,3-difluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-1-amine)

• Product Name: 3,3-difluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-1-amine
• CAS No: 2228568-30-5
• MF: C₉H₁₄F₂N₂S
• MW: 220.282667636871
• CID: 6547543
• PubChem ID: 165629865
• Update Time: 2025-06-08

3,3-difluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-1-amine
• EN300-1951827
• 2228568-30-5
• 3,3-difluoro-3-[2-(propan-2-yl)-1,3-thiazol-4-yl]propan-1-amine

• Inchi： 1S/C9H14F2N2S/c1-6(2)8-13-7(5-14-8)9(10,11)3-4-12/h5-6H,3-4,12H2,1-2H3
• InChI Key： DPSBHOKKYFSSAI-UHFFFAOYSA-N
• SMILES： S1C=C(C(CCN)(F)F)N=C1C(C)C

Computed Properties

• Exact Mass: 220.08457595g/mol
• Monoisotopic Mass: 220.08457595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų

Additional information on 3,3-difluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-1-amine

Comprehensive Overview of 3,3-Difluoro-3-[2-(Propan-2-yl)-1,3-Thiazol-4-yl]Propan-1-Amine (CAS No. 2228568-30-5)

3,3-Difluoro-3-[2-(propan-2-yl)-1,3-thiazol-4-yl]propan-1-amine (CAS No. 2228568-30-5) is a fluorinated organic compound featuring a thiazole core, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural attributes, including the difluoromethyl group and isopropyl-substituted thiazole, make it a promising candidate for drug discovery and material science applications. This article delves into its molecular properties, synthesis pathways, and potential industrial uses while addressing trending topics such as sustainable fluorination and AI-driven molecular design.

The compound’s CAS number 2228568-30-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Researchers frequently search for "thiazole derivatives in drug development" or "fluorinated amine synthesis," reflecting the growing demand for bioactive molecules with enhanced metabolic stability. The incorporation of fluorine atoms into organic frameworks is a hot topic, as it often improves pharmacokinetic properties—a key consideration in modern medicinal chemistry.

From a synthetic perspective, 3,3-difluoro-3-[2-(propan-2-yl)-1,3-thiazol-4-yl]propan-1-amine can be synthesized via multi-step routes involving halogenation, cyclization, and reductive amination. Recent advancements in catalytic fluorination (e.g., using transition-metal complexes) align with industry efforts to reduce hazardous reagents. Such innovations resonate with searches like "green chemistry in fluorine incorporation" or "high-yield thiazole synthesis," highlighting the intersection of efficiency and sustainability.

Applications of this compound extend beyond pharmaceuticals. Its thiazole moiety is explored in material science for designing conductive polymers or liquid crystals, addressing queries such as "thiazole-based electronic materials." Additionally, its amine group offers functionalization versatility, making it valuable for bioconjugation in proteomics—an area frequently searched alongside "amine-reactive probes."

In conclusion, 3,3-difluoro-3-[2-(propan-2-yl)-1,3-thiazol-4-yl]propan-1-amine exemplifies the synergy between structural innovation and application diversity. As industries prioritize AI-aided molecular optimization and eco-friendly synthesis, this compound’s relevance is poised to grow, answering pressing questions in both academic and industrial spheres.